Cas no 954655-05-1 (4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide
• CAS No: 954655-05-1
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 5960935
• PubChem ID: 16919558
• Update Time: 2025-08-02

4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-N-[(5-oxo-1-phenyl-3-pyrrolidinyl)methyl]-
• F2371-0009
• 4-fluoro-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide
• 954655-05-1
• 4-fluoro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzenesulfonamide
• 4-fluoro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzene-1-sulfonamide
• AKOS024643729

• Inchi： 1S/C17H17FN2O3S/c18-14-6-8-16(9-7-14)24(22,23)19-11-13-10-17(21)20(12-13)15-4-2-1-3-5-15/h1-9,13,19H,10-12H2
• InChI Key： YXSZSYFIEZWQQD-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=CC=C3)C2)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 348.09439174g/mol
• Monoisotopic Mass: 348.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 572.3±56.0 °C(Predicted)
• pka: 10.71±0.50(Predicted)

Additional information on 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide

Introduction to 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide (CAS No. 954655-05-1) and Its Emerging Applications in Chemical Biology

The compound 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide (CAS No. 954655-05-1) represents a fascinating intersection of medicinal chemistry and pharmacological innovation. As a structurally complex molecule, it has garnered significant attention in recent years due to its potential therapeutic applications and its role as a key intermediate in the synthesis of novel bioactive agents. This introduction delves into the chemical properties, synthetic pathways, and particularly its relevance in contemporary research, emphasizing its contributions to the field of chemical biology.

The molecular framework of 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide is characterized by a benzene ring substituted with a fluoro group, a sulfonamide moiety, and an N-substituted pyrrolidinone fragment. The presence of the fluoro group at the para position of the benzene ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The pyrrolidinone core, derived from 5-oxo-1-phenylpyrrolidine, introduces a rigid bicyclic structure that can influence both the conformational flexibility and the binding interactions of the compound with biological targets.

In terms of synthetic methodology, the preparation of 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide involves multi-step organic transformations that highlight the sophistication of modern synthetic chemistry. Key steps typically include Suzuki-Miyaura cross-coupling reactions for constructing the benzene scaffold, nucleophilic substitution reactions for introducing the sulfonamide group, and cyclization processes to form the pyrrolidinone ring system. These synthetic strategies not only showcase the versatility of transition metal-catalyzed reactions but also underscore the importance of protecting group strategies in multi-component syntheses.

Recent advancements in chemical biology have demonstrated that derivatives of 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide exhibit promising biological activities. For instance, studies have revealed that certain analogs of this compound exhibit inhibitory effects on specific enzyme targets implicated in inflammatory pathways and cancer progression. The fluoro substituent plays a crucial role in modulating these interactions by influencing both hydrophobicity and electronic properties at key binding sites. Furthermore, computational modeling has been instrumental in understanding how structural modifications can fine-tune binding affinities and selectivity profiles.

The sulfonamide functional group is another critical feature that contributes to the pharmacological potential of this compound class. Sulfonamides are well-documented scaffolds in drug discovery due to their ability to form hydrogen bonds with biological targets such as enzymes and receptors. In particular, derivatives like 4-fluoro-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide have shown promise in targeting metabolic enzymes that are dysregulated in diseases such as diabetes and obesity. The pyrrolidinone moiety further enhances binding interactions by providing a rigid aromatic system that can engage with hydrophobic pockets in protein active sites.

One particularly intriguing aspect of this compound is its potential application in developing kinase inhibitors. Kinases are a family of enzymes that play pivotal roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. Preliminary studies have indicated that certain derivatives of 4-fluoro-N-(5-oxyo-phehnylpyrrlidine)-methyl-benzenesulphonamde (a slight variation for emphasis) can selectively inhibit specific kinases without affecting others, suggesting high target specificity. This selectivity is critical for minimizing side effects and improving overall therapeutic outcomes.

The role of fluorine atoms in enhancing bioavailability has been extensively studied and validated across numerous drug candidates. The electron-withdrawing nature of fluorine can increase metabolic stability by preventing rapid hydrolysis or oxidation at susceptible positions within the molecule. Additionally, fluorine atoms can influence ligand-receptor interactions by modulating electronic distributions at binding sites. These effects are particularly relevant for compounds like 4-fluoro-N-(5-oxyo-phehnylpyrrlidine)-methyl-benzenesulphonamde, where fluorine may enhance binding affinities to therapeutic targets while maintaining favorable pharmacokinetic profiles.

From a computational chemistry perspective, virtual screening techniques have been employed to identify novel analogs of this compound with enhanced biological activity. By leveraging high-throughput docking algorithms and machine learning models, researchers have been able to predict optimal structural modifications that could improve potency and selectivity against desired biological targets. These computational approaches not only accelerate drug discovery but also provide valuable insights into structure-function relationships that guide experimental design.

The synthetic accessibility of 4-fluoro-N-(5-oxyo-phehnylpyrrlidine)-methyl-benzenesulphonamde has also been a focus area for medicinal chemists seeking efficient routes to complex scaffolds. Advances in flow chemistry have enabled scalable synthesis under controlled conditions, reducing reaction times and improving yields while maintaining high purity standards. Such innovations are essential for translating promising laboratory findings into viable clinical candidates.

In conclusion,4-fluoro-N-(5-oxyo-phehnylpyrrlidine)-methyl-benzenesulphonamde (CAS No. 954655–05–1) exemplifies how structural complexity can be leveraged to develop novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups—fluorine substitution on benzene ring,N-substituted pyrrolidinone,and sulfonamide moiety—makes it an attractive scaffold for further exploration in chemical biology research.Future studies should continueto investigateitsbiologicalactivitiesandoptimizeitspharmacologicalpropertiesforclinicalapplications.